Cas no 480439-37-0 (2' 4' 6'-TRIETHOXYACETOPHENONE 97)

2' 4' 6'-TRIETHOXYACETOPHENONE  97 structure
480439-37-0 structure
Product Name:2' 4' 6'-TRIETHOXYACETOPHENONE 97
CAS No:480439-37-0
MF:C14H20O4
MW:252.306204795837
CID:931734
PubChem ID:3586222
Update Time:2025-04-19

2' 4' 6'-TRIETHOXYACETOPHENONE 97 Chemical and Physical Properties

Names and Identifiers

    • 2' 4' 6'-TRIETHOXYACETOPHENONE 97
    • 1-(2,4,6-Triethoxyphenyl)ethanone
    • 1-(2,4,6-Triaethoxy-phenyl)-aethanon
    • 1-(2,4,6-triethoxy-phenyl)-ethanone
    • 2 inverted exclamation marka,4 inverted exclamation marka,6 inverted exclamation marka-Triethoxyacetophenone
    • 2',4',6'-Triethoxyacetophenone
    • 2′,4′,6′-Triethoxyacetophenone
    • AC1MSLHA
    • CTK8E3495
    • I14-48088
    • AKOS015912720
    • 480439-37-0
    • DTXSID40393903
    • 1-(2,4,6-Triethoxyphenyl)ethan-1-one
    • starbld0007800
    • Inchi: 1S/C14H20O4/c1-5-16-11-8-12(17-6-2)14(10(4)15)13(9-11)18-7-3/h8-9H,5-7H2,1-4H3
    • InChI Key: UUHSEANPLSBYIC-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=C(C=1C(C)=O)OCC)OCC

Computed Properties

  • Exact Mass: 252.136
  • Monoisotopic Mass: 252.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Melting Point: 70-74 °C(lit.)

2' 4' 6'-TRIETHOXYACETOPHENONE 97 Security Information

  • WGK Germany:3
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